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Compound of Interest

6, 7-Dichlorobenzo[d]thiazol-2-
Compound Name:
amine

cat. No.: B1220176

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 6,7-
Dichlorobenzo[d]thiazol-2-amine (CAS No: 25150-27-0), a key heterocyclic building block in
medicinal chemistry and drug discovery. The guide details potential suppliers, provides a
general synthetic methodology based on published literature, and outlines a conceptual
workflow for its procurement and application in a research setting.

Core Compound Information

Property Value

IUPAC Name 6,7-dichloro-1,3-benzothiazol-2-amine
CAS Number 25150-27-0

Molecular Formula C7H4Cl2N2S

Molecular Weight 219.09 g/mol

Appearance Typically a powder

Purity Often available at 297%

Commercial Suppliers
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A number of chemical suppliers offer 6,7-Dichlorobenzo[d]thiazol-2-amine. The following
table summarizes a selection of these vendors. Researchers are advised to contact the
suppliers directly for the most current pricing, availability, and detailed specifications.

= i Product Number Purity (Typical) Available
upplier uri ica
S (Example) oL Quantities
ChemScene CS-0060630 >97% Milligrams to grams
Ambeed, Inc. A101122 Not specified Milligrams to grams
BLD Pharmatech Ltd. BP25207560 Not specified Milligrams to grams
Fluorochem F465582 97% Milligrams to grams
DSL Chemicals - ) )
] C022658 Not specified Inquire for details
(Shanghai) Co., Ltd.
Dayang Chem n ) )
DC20468184 Not specified Inquire for details
(Hangzhou) Co.,Ltd.
Leap Chem Co., Ltd. LC11883564 Not specified Inquire for details
Finipharma Ltd. F9241848 Not specified Inquire for details
Xiamen Hisunny N ) )
] XHC21788712 Not specified Inquire for details
Chemical Co., Ltd.
Pharmacore Co., - ) )
o PL15184554 Not specified Inquire for details
Limited
Simagchem N _ _
) SC13864158 Not specified Inquire for details
Corporation
Gihi Chemicals Co., - ) )
o GCL17827128 Not specified Inquire for details
Limited
Autech Industry - ) )
o AIC17827128 Not specified Inquire for details
Co.,Limited
Zehao Industry Co., N ) ]
Lid 2115844752 Not specified Inquire for details
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Note: This is not an exhaustive list, and the presence of a supplier does not constitute an
endorsement.

General Experimental Protocol for Synthesis

While a specific, detailed, step-by-step protocol for the synthesis of 6,7-
Dichlorobenzo[d]thiazol-2-amine is not readily available in the public domain, a general and
widely utilized method for the synthesis of 2-aminobenzothiazoles involves the reaction of a
corresponding substituted aniline with a thiocyanate salt in the presence of a halogenating
agent.[1] A plausible synthetic route for 6,7-Dichlorobenzo[d]thiazol-2-amine, based on these
established methods, is outlined below.

Reaction Scheme:
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Caption: General Synthetic Pathway for 6,7-Dichlorobenzo[d]thiazol-2-amine.
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Methodology:

¢ Reaction Setup: To a solution of 3,4-dichloroaniline in glacial acetic acid, add potassium
thiocyanate. The mixture is typically stirred at room temperature for a period to allow for the
formation of the thiourea intermediate.

e Halogenation and Cyclization: The reaction mixture is then cooled in an ice bath. A solution
of bromine in glacial acetic acid is added dropwise while maintaining a low temperature. After
the addition is complete, the reaction is allowed to warm to room temperature and stirred for
several hours to facilitate the cyclization to the benzothiazole ring system.

o Work-up and Purification: The reaction mixture is then poured into water, and the resulting
precipitate is collected by filtration. The crude product is washed with water and can be
further purified by recrystallization from a suitable solvent, such as ethanol, to yield the
desired 6,7-Dichlorobenzo[d]thiazol-2-amine.

Note: This is a generalized protocol and may require optimization of reaction conditions, such
as temperature, reaction time, and stoichiometry, for optimal yield and purity. Standard
laboratory safety precautions should be strictly followed.

Conceptual Research Workflow

The procurement and utilization of 6,7-Dichlorobenzo[d]thiazol-2-amine in a research and
development setting can be visualized as a multi-step process.
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Caption: Conceptual Workflow for Research Utilization.
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Potential Applications in Drug Discovery

Benzothiazole derivatives are a well-established class of heterocyclic compounds with a broad
range of biological activities. They are known to exhibit anticancer, anti-inflammatory,
antimicrobial, and anticonvulsant properties. The 2-aminobenzothiazole scaffold, in particular,

is a privileged structure in medicinal chemistry.

While the specific biological targets and signaling pathways for 6,7-Dichlorobenzo[d]thiazol-
2-amine are not extensively documented in publicly available literature, its structural similarity
to other biologically active benzothiazoles suggests potential for its derivatives to be
investigated as inhibitors of various enzymes, such as kinases, or as modulators of other
cellular pathways implicated in disease. Researchers can use this compound as a starting
material for the synthesis of novel derivatives to explore their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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